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Compound of Interest

Compound Name: Decyl aldehyde-d2

Cat. No.: B12371972

Introduction

Decyl aldehyde (decanal) is an organic compound found in various environmental matrices,
originating from both natural and anthropogenic sources.[1][2][3] Its presence and
concentration are of interest in environmental monitoring due to its potential role in atmospheric
chemistry and as a byproduct of industrial processes.[2][4] Accurate quantification of decyl
aldehyde in complex environmental samples such as water, soil, and air is crucial for
environmental assessment. The use of a deuterated internal standard, such as Decyl
aldehyde-d2, is essential for achieving high accuracy and precision in these analyses.

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that utilizes
isotopically labeled compounds to compensate for sample matrix effects and variations in
sample preparation and analysis. In this method, a known amount of the deuterated standard
(Decyl aldehyde-d2) is added to the sample at the beginning of the analytical workflow. Since
the deuterated standard is chemically almost identical to the native analyte, it experiences the
same losses and analytical responses. By measuring the ratio of the native analyte to the
labeled standard using mass spectrometry, highly accurate and precise quantification can be
achieved.

These application notes provide a detailed protocol for the determination of decyl aldehyde in
environmental samples using Decyl aldehyde-d2 as an internal standard with Gas
Chromatography-Mass Spectrometry (GC-MS).
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Quantitative Data Summary

The use of Decyl aldehyde-d2 as an internal standard significantly improves the reliability of
quantitative analysis. The following table summarizes the key physicochemical properties of
decyl aldehyde and its deuterated analog.

Property Decyl Aldehyde Decyl Aldehyde-d2

CAS Number 112-31-2 Not available

Molecular Formula C10H200 C10H18D20

Molecular Weight 156.27 g/mol 158.28 g/mol

Appearance Colorless to light yellow liquid Colorless to light yellow liquid
Boiling Point 207-209 °C 207-209 °C

Solubility in Water Insoluble Insoluble

The following table presents representative performance data for analytical methods employing
deuterated aldehyde standards for environmental sample analysis. These values are indicative
and may vary depending on the specific matrix and instrumentation.

Parameter Water SoillSediment Air (sorbent tube)
Typical Sample Size 1L 10g 50-100 L
) Liquid-Liquid Pressurized Fluid ]
Extraction Method ) ) Thermal Desorption
Extraction or SPE Extraction or Soxhlet
Typical Recovery 85-110% 80-105% 90-115%
Method Detection 0.01-0.1 pg/L 0.1-1 pg/k 0.05-0.5 pg/ms
Limit (MDL) Ha HOKO Ha
Relative Standard
<10% <15% < 10%

Deviation (RSD)

Experimental Protocols
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1. Protocol for Analysis of Decyl Aldehyde in Water Samples

This protocol describes the determination of decyl aldehyde in water samples using Decyl
aldehyde-d2 as an internal standard, followed by liquid-liquid extraction and GC-MS analysis.

a. Materials and Reagents

e Decyl aldehyde standard

o Decyl aldehyde-d2 internal standard solution (e.g., 10 ug/mL in methanol)
e Methanol, HPLC grade

¢ Dichloromethane (DCM), GC grade

e Anhydrous sodium sulfate

e Deionized water

o Glassware (separatory funnels, vials, etc.)

b. Sample Preparation and Extraction

e Collect a 1 L water sample in a clean glass bottle.

o Store the sample at 4°C until extraction.

e Measure 500 mL of the water sample into a 1 L separatory funnel.

e Spike the sample with a known amount of the Decyl aldehyde-d2 internal standard solution
(e.g., 50 pL of a 10 pg/mL solution).

e Add 50 mL of dichloromethane to the separatory funnel.
o Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

o Allow the layers to separate for 10 minutes.
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Drain the lower organic layer through a funnel containing anhydrous sodium sulfate into a
collection flask.

Repeat the extraction two more times with fresh 50 mL portions of dichloromethane,
combining the organic extracts.

Concentrate the combined extract to a final volume of 1 mL under a gentle stream of
nitrogen.

Transfer the concentrated extract to a GC vial for analysis.
. GC-MS Analysis

Gas Chromatograph (GC): Equipped with a suitable capillary column (e.g., DB-5ms, 30 m x
0.25 mm x 0.25 pm).

Injection: 1 uL, splitless mode.
Inlet Temperature: 250°C.

Oven Temperature Program: Initial temperature of 40°C, hold for 2 minutes, ramp to 280°C
at 10°C/min, hold for 5 minutes.

Carrier Gas: Helium at a constant flow of 1 mL/min.

Mass Spectrometer (MS): Operated in Electron lonization (El) mode.

lon Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Acquisition Mode: Selected lon Monitoring (SIM).

o Monitor characteristic ions for decyl aldehyde (e.g., m/z 41, 57, 70, 84).

o Monitor characteristic ions for Decyl aldehyde-d2 (e.g., m/z corresponding to the
deuterated fragments).
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d. Quantification Prepare a calibration curve by analyzing a series of standards containing
known concentrations of decyl aldehyde and a constant concentration of Decyl aldehyde-d2.
Plot the ratio of the peak area of the native analyte to the peak area of the internal standard
against the concentration of the native analyte. The concentration of decyl aldehyde in the
sample can then be determined from this calibration curve.

2. Protocol for Analysis of Decyl Aldehyde in Soil/Sediment Samples

This protocol outlines the determination of decyl aldehyde in soil or sediment samples using
Decyl aldehyde-d2 as an internal standard, followed by pressurized fluid extraction and GC-
MS analysis.

a. Materials and Reagents

e Decyl aldehyde standard

o Decyl aldehyde-d2 internal standard solution (e.g., 10 ug/mL in methanol)
e Methanol, HPLC grade

¢ Dichloromethane (DCM), GC grade

» Diatomaceous earth or clean sand

e Anhydrous sodium sulfate

b. Sample Preparation and Extraction

e Homogenize the soil/sediment sample.

e Weigh approximately 10 g of the homogenized sample and mix it with an equal amount of
diatomaceous earth or clean sand.

o Spike the sample with a known amount of the Decyl aldehyde-d2 internal standard solution.

o Load the sample into a pressurized fluid extraction cell.
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» Perform the extraction with dichloromethane at elevated temperature and pressure (e.g.,
100°C, 1500 psi).

o Collect the extract and pass it through anhydrous sodium sulfate to remove any residual
water.

» Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.
e Transfer the concentrated extract to a GC vial for analysis.

c. GC-MS Analysis and Quantification Follow the same GC-MS analysis and quantification
procedures as described in the protocol for water samples.

Visualizations
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Caption: Workflow for the analysis of decyl aldehyde using a deuterated internal standard.
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Caption: Principle of Isotope Dilution Mass Spectrometry (IDMS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sample-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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